L-METHIONINE (METHYL-13C; METHYL-D3)

Specification

• Molecular Weight: 153.22

Introduction

Chemical Structure and Properties

Molecular Structure and Identification

L-Methionine (methyl-13C; methyl-D3) maintains the core structure of L-methionine with the crucial distinction being the isotopically-labeled methyl group attached to the sulfur atom. This compound is recognized by the CAS number 73488-65-0 and is also known by several synonyms including L-Methionine-13C,d3, (2S)-2-amino-4-(trideuterio(113C)methylsulfanyl)butanoic acid, and L-Methionine-(methyl-13C,d3).

Physical and Chemical Properties

The physical and chemical properties of L-Methionine (methyl-13C; methyl-D3) are summarized in the following table:

Property	Value
Molecular Formula	C₄¹³CH₈D₃NO₂S
Molecular Weight	153.22 g/mol
Melting Point	273°C (decomposition)
Chemical Purity	98%
LogP	0.85170
Exact Mass	153.07300
PSA (Polar Surface Area)	88.62000

The compound features a molecular weight of 153.22 g/mol and typically decomposes at approximately 273°C rather than cleanly melting. Its chemical purity is generally 98%, with isotopic enrichment typically at 99% for 13C and 98% for the deuterium atoms.

Chemical Formula Representation

The chemical formula can be represented as:

• C₄¹³CH₈D₃NO₂S

• *CD₃SCH₂CH₂CH(NH₂)CO₂H (where * indicates the 13C atom)

Spectroscopic Characteristics

Nuclear Magnetic Resonance (NMR) Properties

NMR spectroscopy is particularly valuable for characterizing isotope-labeled compounds like L-Methionine (methyl-13C; methyl-D3). While standard L-methionine shows characteristic chemical shifts as detailed in the Biological Magnetic Resonance Data Bank (BMRB), the methyl-13C; methyl-D3 variant displays distinctive spectral features.

The typical 13C NMR chemical shifts for standard L-methionine include:

Atom Position	Chemical Shift (ppm)
C2 (α-carbon)	56.584
C3 (carboxyl)	177.093
C5 (β-carbon)	32.395
C6 (γ-carbon)	31.513
C8 (methyl)	16.636

In the methyl-13C; methyl-D3 variant, the methyl carbon signal would be enhanced due to the 13C enrichment, while the corresponding proton signals would be absent due to deuterium substitution. The deuterium labeling also affects the relaxation properties of adjacent atoms, potentially altering their chemical shift values slightly compared to the unlabeled compound.

Mass Spectrometry Characteristics

The incorporation of one 13C atom and three deuterium atoms increases the molecular weight by approximately 4 atomic mass units compared to unlabeled L-methionine. This mass difference provides a clear separation in mass spectrometry analyses, making the compound an excellent internal standard for quantitative mass spectrometric methods. The exact mass of L-Methionine (methyl-13C; methyl-D3) is 153.07300, which allows for precise identification in high-resolution mass spectrometry applications.

Applications in Research

Metabolic Studies and Tracing

L-Methionine (methyl-13C; methyl-D3) serves as a valuable tool in metabolic research, where the stable isotope labeling allows researchers to track methionine metabolism through various biochemical pathways. The large chemical shift range and favorable relaxation properties of the 13C nucleus have made 13C-enriched substrates highly valuable probes of cellular metabolism. Applications include:

• Metabolomics research to identify and quantify metabolites

• Studying methionine cycle dynamics

• Investigation of transmethylation pathways where methionine serves as a methyl donor

Internal Standards for Analytical Methods

Isotope-labeled compounds like L-Methionine (methyl-13C; methyl-D3) are ideal internal standards for isotope dilution mass spectrometry (IDMS), which is recognized as one of the most accurate, sensitive, and reproducible methods for quantifying small and intermediate-sized molecules. The compound allows for simultaneous detection of both the "heavy" (isotope-enriched) and "light" (native) forms, enabling precise quantification even in complex biological matrices.

Protein Turnover Studies

Amino acids enriched in stable isotopes, including L-Methionine (methyl-13C; methyl-D3), are utilized for protein turnover studies. By incorporating the labeled methionine into proteins, researchers can effectively measure rates of protein synthesis and degradation in various physiological and pathological conditions.

Pharmacokinetic Research

Deuterium substitution can affect the pharmacokinetic and metabolic profiles of compounds. L-Methionine (methyl-13C; methyl-D3) provides a means to study methionine metabolism with implications for drug development and pharmacokinetic research. As noted in the literature, "Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs", making this compound valuable for investigating metabolic stability and drug-metabolite interactions.

Item Number	Package Size	Chemical Purity	Isotopic Purity	List Price (USD)
CDLM-9289-0.25	0.25 g	98%	99% (13C), 98% (D3)	$332

The product is typically offered in individual form rather than as a mixture and is characterized as having high chemical and isotopic purity.

Regulatory Considerations

International shipping of L-Methionine (methyl-13C; methyl-D3) may be subject to export controls. An export license is required when shipping to certain countries including China (with Hong Kong), Belarus, Iran, Israel, Lebanon, Macau, Pakistan, Russia, and Venezuela. These restrictions highlight the compound's strategic importance in advanced research applications.

Research Applications and Future Directions

Current Research Utilization

L-Methionine (methyl-13C; methyl-D3) finds application in diverse research areas including clinical mass spectrometry, metabolism studies, and metabolomics. The compound's utility extends beyond academic research to pharmaceutical development, where it aids in the characterization of drug metabolism and pharmacokinetics.

Emerging Applications

As analytical technologies continue to advance, L-Methionine (methyl-13C; methyl-D3) is likely to find expanded applications in:

• Personalized medicine approaches using metabolic profiling

• Environmental metabolomics for tracking biological processes in ecosystems

• Precision nutrition research examining individual variations in amino acid metabolism

• Integrated multi-omics studies combining metabolomics with proteomics and genomics